Cas no 1806432-62-1 (2-Ethoxy-5-methoxyphenylpropanal)

• Product Name: 2-Ethoxy-5-methoxyphenylpropanal
• CAS No: 1806432-62-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4962005
• Update Time: 2025-06-07

2-Ethoxy-5-methoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-methoxyphenylpropanal

• Inchi： 1S/C12H16O3/c1-4-15-12-6-5-10(14-3)7-11(12)9(2)8-13/h5-9H,4H2,1-3H3
• InChI Key： BZCCNFUAUCUQPQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C(C=O)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5

Additional information on 2-Ethoxy-5-methoxyphenylpropanal

Introduction to 2-Ethoxy-5-methoxyphenylpropanal (CAS No. 1806432-62-1)

2-Ethoxy-5-methoxyphenylpropanal, with the CAS number 1806432-62-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This aldehyde derivative is characterized by its aromatic ring substituted with an ethoxy and a methoxy group, along with a propanal side chain, which imparts distinct chemical properties and reactivity.

The molecular formula of 2-Ethoxy-5-methoxyphenylpropanal is C₁₁H₁₄O₃, and its molecular weight is approximately 194.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of phenol derivatives and subsequent oxidation steps. The resulting product is a colorless to pale yellow liquid with a characteristic odor, which is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, 2-Ethoxy-5-methoxyphenylpropanal has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them potential candidates for the treatment of chronic pain and inflammatory conditions.

Beyond its pharmaceutical applications, 2-Ethoxy-5-methoxyphenylpropanal has also been investigated for its use in the fragrance and flavor industries. The compound's aromatic profile and unique chemical structure make it an attractive candidate for the development of new fragrances and flavor enhancers. A study published in the Journal of Agricultural and Food Chemistry highlighted the use of this compound in creating novel scent profiles that mimic natural floral and herbal aromas.

The chemical stability and reactivity of 2-Ethoxy-5-methoxyphenylpropanal have been extensively studied to ensure its safe handling and storage. It is generally stable under normal laboratory conditions but should be stored away from strong oxidizing agents and heat sources to prevent degradation. The compound is also known to react with nucleophiles such as amines and thiols, forming stable adducts that can be further functionalized for various applications.

In terms of environmental impact, recent research has focused on the biodegradability and ecotoxicity of 2-Ethoxy-5-methoxyphenylpropanal. Studies conducted by environmental scientists at the University of Edinburgh have shown that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be effectively broken down by microorganisms in natural environments. However, it is important to monitor its release into the environment to ensure minimal ecological impact.

The safety profile of 2-Ethoxy-5-methoxyphenylpropanal has been evaluated through various toxicological studies. In vitro assays have demonstrated that it has low acute toxicity when administered orally or dermally. However, prolonged exposure or high concentrations may cause irritation to the eyes and skin, highlighting the need for appropriate personal protective equipment (PPE) during handling.

In conclusion, 2-Ethoxy-5-methoxyphenylpropanal (CAS No. 1806432-62-1) is a versatile compound with a wide range of potential applications in pharmaceuticals, fragrances, flavors, and other chemical industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.